![molecular formula C19H21N3O4S B2754816 N-benzyl-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide CAS No. 899976-44-4](/img/structure/B2754816.png)
N-benzyl-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide, also known as BZTO, is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields. BZTO is a thiazolidine-based compound that has been synthesized through a multi-step process.
Scientific Research Applications
Antimicrobial Activity
The 1,2,4-benzothiadiazine-1,1-dioxide scaffold, which is part of the compound’s structure, has been reported to exhibit antimicrobial properties . This suggests that derivatives like the compound could be explored for their potential use in developing new antimicrobial agents.
Antiviral Applications
Similar to its antimicrobial potential, the compound’s core structure is associated with antiviral activities . Research in this field could lead to the development of novel antiviral drugs that can be used to treat various viral infections.
Antihypertensive Effects
Compounds with the 1,2,4-benzothiadiazine-1,1-dioxide ring have been studied for their antihypertensive effects . This application is particularly significant in the search for new treatments for high blood pressure.
Antidiabetic Potential
The same structural motif has been linked to antidiabetic activity . This opens up avenues for the compound to be used in the synthesis of new drugs aimed at managing diabetes.
Anticancer Research
There is evidence to suggest that the compound’s framework could be beneficial in anticancer research . Its ability to modulate various biological pathways may make it a candidate for cancer treatment studies.
KATP Channel Activation
The compound has been evaluated as a KATP channel activator, which has implications in pancreatic endocrine tissue and vascular smooth muscle tissue . This could be particularly useful in the treatment of conditions like diabetes and cardiovascular diseases.
AMPA Receptor Modulation
Derivatives of the compound have been reported to act as AMPA receptor modulators . This application is crucial in the field of neuroscience, potentially contributing to treatments for neurological disorders.
Insulin Release Inhibition
Studies have shown that certain substitutions on the 1,2,4-benzothiadiazine-1,1-dioxide ring can lead to selective inhibition of insulin release from pancreatic B cells . This could be significant in developing therapies for hyperinsulinemic conditions.
properties
IUPAC Name |
N-benzyl-N'-[4-(1,1-dioxothiazinan-2-yl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c23-18(20-14-15-6-2-1-3-7-15)19(24)21-16-8-10-17(11-9-16)22-12-4-5-13-27(22,25)26/h1-3,6-11H,4-5,12-14H2,(H,20,23)(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWCXKSNIGTUJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)NC(=O)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.